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Compound of Interest

Compound Name: 2-Ethyl-2-adamantyl methacrylate

Cat. No.: B1352933 Get Quote

An In-depth Technical Guide to 2-Ethyl-2-adamantyl Methacrylate

This technical guide provides a comprehensive overview of 2-Ethyl-2-adamantyl
methacrylate (EAdMA), a specialty monomer increasingly utilized in advanced materials

science. Aimed at researchers, scientists, and professionals in drug development and polymer

chemistry, this document details the molecule's structure, properties, synthesis, and key

applications.

Introduction
2-Ethyl-2-adamantyl methacrylate (CAS No: 209982-56-9) is an organic compound featuring

a bulky, rigid adamantyl group attached to a methacrylate functional group.[1][2] This unique

structure imparts desirable properties such as high thermal stability and etch resistance,

making it a critical component in the formulation of chemically amplified photoresists for

advanced lithography processes, including 193 nm (ArF) and EUV lithography.[3] Its derivatives

are also explored in the development of novel polymers for optical materials and drug delivery

systems.[3][4]

Molecular Structure and Physicochemical
Properties
The molecular structure of EAdMA is characterized by the ester linkage between a 2-ethyl-2-

adamantanol moiety and a methacrylic acid moiety. The adamantane cage provides significant
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steric bulk and thermal stability.
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Fig 1. Molecular structure of 2-Ethyl-2-adamantyl methacrylate.

Quantitative Data
The physical, chemical, and computed properties of 2-Ethyl-2-adamantyl methacrylate are

summarized in the table below for easy reference.
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Property Value Reference(s)

Identifiers

CAS Number 209982-56-9 [1][2][3][4][5][6][7][8][9]

Molecular Formula C₁₆H₂₄O₂ [1][4][5][8][9]

Molecular Weight 248.36 g/mol [1][4][5][8][9]

IUPAC Name
(2-ethyl-2-adamantyl) 2-

methylprop-2-enoate
[4]

Synonyms

EAdMA, 2-

Ethyltricyclo[3.3.1.13,7]dec-2-

yl 2-methylprop-2-enoate

[4]

InChI Key
DCTVCFJTKSQXED-

UHFFFAOYSA-N
[4][10]

SMILES
CCC1(C2CC3CC(C2)CC1C3)

OC(=O)C(=C)C
[4][10]

Physical Properties

Appearance
White to almost white powder

or lump
[1][4][7]

Melting Point 40 °C [4][7][11]

Boiling Point 318.3 ± 11.0 °C at 760 mmHg [1][7][10]

Density 1.047 g/cm³ [4][6][11]

Flash Point 130.9 °C [6][10][11]

Solubility Soluble in Methanol [7]

Storage Temperature < 0°C [4][7]

Computed Properties

XLogP3 4.2 [10]

Topological Polar Surface Area 26.3 Å² [10]
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Hydrogen Bond Donor Count 0 [10]

Hydrogen Bond Acceptor

Count
2 [10]

Rotatable Bond Count 4 [10]

Experimental Protocols: Synthesis
Several synthetic routes for 2-Ethyl-2-adamantyl methacrylate have been reported. A

common and high-yield method involves the reaction of 2-ethyladamantanol with vinyl

methacrylate.[3][5][7][11] An alternative approach proceeds via the reaction of adamantanone

with bromoethane, followed by methacryloyl chloride.[12]

Detailed Protocol from 2-Ethyladamantanol
This protocol details the synthesis of EAdMA from 2-ethyladamantanol and vinyl methacrylate.

[3][5][7][11]

Materials:

2-ethyladamantanol (97g)

n-hexane (2175 ml)

Tetrachlorobenzoquinone (polymerization inhibitor, 0.0072g)

Basic ion exchange resin (72.5g)

Vinyl methacrylate (72.5g)

Deionized water

Equipment:

3L four-necked flask

Stirring paddle
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Condenser tube

Thermometer

Dropping funnel

Apparatus for reduced pressure concentration

Procedure:

Reaction Setup: Equip a 3L four-necked flask with a stirring paddle, condenser, and

thermometer. Add 2175 ml of n-hexane to the flask.

Addition of Reactants: While stirring, add 97g of 2-ethyladamantanol to the system.

Subsequently, add 0.0072g of the polymerization inhibitor tetrachlorobenzoquinone and

72.5g of a basic ion exchange resin.

pH Adjustment & Cooling: Adjust the pH of the mixture to 7-8. Cool the reaction flask to

-10°C.

Reaction: Slowly add 72.5g of vinyl methacrylate dropwise to the cooled reaction mixture.

Maintain the reaction at this temperature for 6 hours.

Monitoring: Monitor the progress of the reaction by taking samples for analysis (e.g., GC).

Work-up: Once the reaction is complete, add 800 ml of water to the flask. Stir the mixture to

extract and separate the phases.

Purification: The organic phase is collected, dried, and then concentrated under reduced

pressure to evaporate the solvent.

Final Product: The resulting product is 125g of 2-ethyl-2-adamantyl methacrylate,

achieving a yield of approximately 93.45%.[3]
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Start: Prepare 3L four-necked flask

Add 2175ml n-hexane

Add 97g 2-ethyladamantanol,
0.0072g inhibitor,

and 72.5g basic resin

Adjust pH to 7-8

Cool system to -10°C

Slowly add 72.5g
vinyl methacrylate

Maintain reaction for 6h at -10°C

Monitor reaction progress (e.g., GC)

Add 800ml water,
stir, and separate phases

Reaction Complete

Dry and concentrate
organic phase under

reduced pressure

End: Obtain 125g of EAdMA product
(93.45% yield)

Click to download full resolution via product page

Fig 2. Workflow for the synthesis of 2-Ethyl-2-adamantyl methacrylate.
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Applications in Research and Drug Development
The primary application of 2-Ethyl-2-adamantyl methacrylate is in the field of materials

science, specifically for the production of photoresists used in semiconductor manufacturing.[3]

Photoresists: EAdMA is a key monomer for ArF photoresists. The bulky adamantyl group

provides high resistance to plasma etching, a crucial step in creating integrated circuits. Its

acid reactivity is reportedly 2.5 times higher than that of adamantyl methacrylate (MAdMA),

which is beneficial for the performance of chemically amplified resists.[3]

Advanced Polymers: The incorporation of the adamantane structure into polymers can

significantly enhance their thermal and mechanical properties.[1] These polymers are

investigated for use as optical materials like lenses and optical fibers due to their potential for

high transparency and heat resistance.[3]

Drug Delivery: While not an active pharmaceutical ingredient itself, polymers and copolymers

synthesized from EAdMA are explored for biomedical applications. These polymers can be

used to create drug delivery systems, such as nanoparticles or hydrogels, for targeted

therapeutics.[4] The adamantane moiety can provide a hydrophobic core for encapsulating

drugs, potentially enhancing efficacy and reducing side effects.[4]

Conclusion
2-Ethyl-2-adamantyl methacrylate is a versatile and valuable monomer with a unique

molecular architecture. Its combination of a rigid, bulky adamantyl group and a polymerizable

methacrylate function makes it an essential building block for high-performance materials. Its

primary role in advancing semiconductor lithography is well-established, and its potential in

other areas, including specialty polymers and drug delivery systems, continues to be an active

area of research and development. This guide provides foundational data and protocols to

support further investigation and application of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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